Cas no 67104-98-7 (1,2,5-Thiadiazolidine, 2-ethyl-, 1,1-dioxide)

1,2,5-Thiadiazolidine, 2-ethyl-, 1,1-dioxide is a sulfur- and nitrogen-containing heterocyclic compound characterized by its thiadiazolidine core with an ethyl substituent at the 2-position and two oxygen atoms doubly bonded to the sulfur (sulfone group). This structure imparts stability and potential reactivity, making it useful in synthetic organic chemistry and pharmaceutical applications. The sulfone moiety enhances electrophilic properties, facilitating nucleophilic substitution or addition reactions. Its well-defined molecular framework allows for precise modifications in drug discovery or agrochemical development. The compound’s purity and consistent performance make it a reliable intermediate for researchers seeking to explore novel heterocyclic derivatives or sulfone-based functionalization.

1,2,5-Thiadiazolidine, 2-ethyl-, 1,1-dioxide structure

67104-98-7 structure

Product Name:1,2,5-Thiadiazolidine, 2-ethyl-, 1,1-dioxide

CAS No:67104-98-7

MF:C₄H₁₀N₂O₂S

MW:150.199399471283

CID:395365

PubChem ID:10419354

Update Time:2025-06-06

1,2,5-Thiadiazolidine, 2-ethyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

- 1,2,5-Thiadiazolidine, 2-ethyl-, 1,1-dioxide
- 2-ethyl-1,2,5-thiadiazolidine 1,1-dioxide
- SCHEMBL5837907
- 2-Ethyl-1lambda6,2,5-thiadiazolidine-1,1-dione
- 67104-98-7
- 2-ethyl-1
- E?,2,5-thiadiazolidine-1,1-dione
- DTXSID70439525
- EN300-210994
- 2-Ethyl-[1,2,5]thiadiazolidine 1,1-dioxide
- Inchi： 1S/C4H10N2O2S/c1-2-6-4-3-5-9(6,7)8/h5H,2-4H2,1H3
- InChI Key： QMBKAHXYOGCVSQ-UHFFFAOYSA-N
- SMILES： S1(NCCN1CC)(=O)=O

Computed Properties

Exact Mass: 150.0464
Monoisotopic Mass: 150.04629874g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 57.8Å²

Experimental Properties

PSA: 49.41

1,2,5-Thiadiazolidine, 2-ethyl-, 1,1-dioxide Pricemore >>

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Enamine	EN300-210994-0.05g	2-ethyl-1lambda6,2,5-thiadiazolidine-1,1-dione	67104-98-7	95%	0.05g	$174.0	2023-02-22
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Enamine	EN300-210994-0.5g	2-ethyl-1lambda6,2,5-thiadiazolidine-1,1-dione	67104-98-7	95%	0.5g	$579.0	2023-02-22
Enamine	EN300-210994-1.0g	2-ethyl-1lambda6,2,5-thiadiazolidine-1,1-dione	67104-98-7	95%	1g	$0.0	2023-06-07
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